N-(3,5-dichloro-2-methoxybenzylidene)-3-(methylthio)-5-phenyl-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-(3,5-dichloro-2-methoxyphenyl)-N-(3-methylsulfanyl-5-phenyl-1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C17H14Cl2N4OS/c1-24-15-12(8-13(18)9-14(15)19)10-20-23-16(21-22-17(23)25-2)11-6-4-3-5-7-11/h3-10H,1-2H3/b20-10+
• InChI Key: AIPPCIAVPIZYSL-KEBDBYFISA-N
• Canonical SMILES: COC1=C(C=C(C=C1Cl)Cl)C=NN2C(=NN=C2SC)C3=CC=CC=C3
• Isomeric SMILES: COC1=C(C=C(C=C1Cl)Cl)/C=N/N2C(=NN=C2SC)C3=CC=CC=C3
• Molecular Formula: C17H14Cl2N4OS
• Molecular Weight: 393.3 g/mol

Description

N-(3,5-dichloro-2-methoxybenzylidene)-3-(methylthio)-5-phenyl-4H-1,2,4-triazol-4-amine is a useful research compound. Its molecular formula is C17H14Cl2N4OS and its molecular weight is 393.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 392.0265376 g/mol and the complexity rating of the compound is 452. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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